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Compound of Interest

Compound Name: Flt3-IN-28

Cat. No.: B15569361 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical operational and safety guidance for the proper disposal of Flt3-
IN-28, a potent kinase inhibitor. Adherence to these procedures is essential to ensure

personnel safety, environmental protection, and regulatory compliance. The following protocols

are based on best practices for handling hazardous chemical compounds and similar kinase

inhibitors.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedures, ensure all appropriate personal protective

equipment is worn. All handling of Flt3-IN-28, particularly in its solid form, should occur within a

certified chemical fume hood to minimize inhalation exposure.
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PPE Component Specification Purpose

Gloves

Chemically resistant, powder-

free (e.g., double-gloving with

nitrile)

Prevents skin contact and

absorption.[1]

Eye Protection
Tight-sealing safety goggles or

a face shield

Protects eyes from splashes

and airborne particles.[1]

Lab Coat/Gown
Disposable, impermeable

gown

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection
NIOSH/MSHA approved

respirator (e.g., N95 or higher)

Required when handling the

powder form outside of a

certified chemical fume hood.

[1]

Step-by-Step Disposal Protocol
All waste materials contaminated with Flt3-IN-28 must be treated as hazardous chemical

waste.[1] Improper disposal can lead to significant environmental harm, as related compounds

exhibit acute and chronic aquatic toxicity.[2]

Waste Segregation:

Solid Waste: Collect all solid materials contaminated with Flt3-IN-28, including gloves,

weighing paper, pipette tips, and any unused powder, in a designated, clearly labeled

hazardous waste container.[1][2]

Liquid Waste: All solutions containing Flt3-IN-28, including unused solutions and

contaminated solvents, must be collected in a separate, leak-proof, and clearly labeled

hazardous waste container.[1][2] Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[2]

Sharps: Dispose of any contaminated needles, syringes, or other sharps in a designated

sharps container for hazardous waste.[1]

Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Flt3-IN-28," and a precise description of the contents (e.g., "Solid waste with Flt3-
IN-28" or "Aqueous solution of Flt3-IN-28").[2]

Decontamination:

Following handling and disposal, thoroughly decontaminate all work surfaces. Wipe down

the area with an appropriate deactivating solution, such as a 10% bleach solution followed

by 70% ethanol.[1]

Dispose of all cleaning materials as hazardous waste.[1]

Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

pour any Flt3-IN-28 waste down the drain or dispose of it in regular trash.[2]

Spill Management
In the event of a spill, adhere to the following procedure:

Containment: For small spills, use an inert absorbent material like vermiculite or dry sand to

contain the substance.[2]

Collection: Carefully gather the absorbed material and any contaminated debris into a

labeled hazardous waste container.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting all

cleaning materials as hazardous waste.[2]

Reporting: Immediately report the spill to your laboratory supervisor and the EHS office.[2]

Storage of Flt3-IN-28
Proper storage is crucial to maintain the stability and activity of Flt3-IN-28 and related

compounds.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

In Solvent -80°C 1 year

Data sourced from product information for the related compound Flt3-IN-25.[3]
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Caption: Logical workflow for the proper disposal of Flt3-IN-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15569361?utm_src=pdf-body
https://www.benchchem.com/product/b15569361?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guidance_for_Flt3_IN_23.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Flt3_IN_23_A_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/pdf/Flt3_IN_25_degradation_and_storage_conditions.pdf
https://www.benchchem.com/product/b15569361#flt3-in-28-proper-disposal-procedures
https://www.benchchem.com/product/b15569361#flt3-in-28-proper-disposal-procedures
https://www.benchchem.com/product/b15569361#flt3-in-28-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15569361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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